Cas no 2228467-80-7 (tert-butyl N-4-(3-aminoprop-1-en-2-yl)-2-methylphenylcarbamate)

• Product Name: tert-butyl N-4-(3-aminoprop-1-en-2-yl)-2-methylphenylcarbamate
• CAS No: 2228467-80-7
• MF: C₁₅H₂₂N₂O₂
• MW: 262.347383975983
• CID: 5999058
• PubChem ID: 165641663
• Update Time: 2025-05-24

tert-butyl N-4-(3-aminoprop-1-en-2-yl)-2-methylphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(3-aminoprop-1-en-2-yl)-2-methylphenylcarbamate
• tert-butyl N-[4-(3-aminoprop-1-en-2-yl)-2-methylphenyl]carbamate
• EN300-1886259
• 2228467-80-7

• Inchi： 1S/C15H22N2O2/c1-10-8-12(11(2)9-16)6-7-13(10)17-14(18)19-15(3,4)5/h6-8H,2,9,16H2,1,3-5H3,(H,17,18)
• InChI Key： OTNFRMIEJSYTGC-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(C(=C)CN)=CC=1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 262.168127949g/mol
• Monoisotopic Mass: 262.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-4-(3-aminoprop-1-en-2-yl)-2-methylphenylcarbamate

tert-butyl N-4-(3-aminoprop-1-en-2-yl)-2-methylphenylcarbamate: A Comprehensive Overview

The compound tert-butyl N-4-(3-aminoprop-1-en-2-yl)-2-methylphenylcarbamate, with the CAS number 2228467-80-7, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a tert-butyl group with a phenylcarbamate moiety, making it a versatile building block for various chemical applications.

Recent studies have highlighted the potential of tert-butyl N-4-(3-aminoprop-1-en-2-yl)-2-methylphenylcarbamate in drug discovery. Its ability to act as a precursor for bioactive molecules has been extensively explored. Researchers have demonstrated that this compound can be effectively utilized in the synthesis of novel pharmaceutical agents, particularly those targeting complex biological systems. The presence of the tert-butyl group enhances the compound's stability, while the phenylcarbamate moiety provides a platform for further functionalization.

In terms of synthesis, the compound is typically derived from a multi-step process involving nucleophilic substitution and carbonylation reactions. The latest advancements in catalytic methods have significantly improved the yield and purity of this compound. For instance, the use of palladium-catalyzed coupling reactions has enabled chemists to achieve higher efficiency in its production, making it more accessible for large-scale applications.

The structural uniqueness of tert-butyl N-4-(3-aminoprop-1-en-2-yl)-2-methylphenylcarbamate also lends itself to applications in polymer science. Its ability to form stable bonds with other monomers has been leveraged in the development of advanced materials with tailored mechanical properties. Recent research has shown that incorporating this compound into polymer networks can enhance their thermal stability and mechanical resilience, opening new avenues for its use in high-performance materials.

Moreover, the compound's role in agrochemicals cannot be overlooked. Its derivatives have been tested as potential pesticides and herbicides, demonstrating promising results in laboratory settings. The amino group present in its structure plays a crucial role in its interaction with biological targets, making it a valuable component in designing eco-friendly agricultural solutions.

In conclusion, tert-butyl N-4-(3-aminoprop-1-en-2-yl)-2-methylphenylcarbamate stands out as a multifaceted compound with diverse applications across various scientific domains. Its structural features and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new potentials for this compound, its significance in the chemical landscape is expected to grow further.